Cas no 1158213-35-4 (2-methyl-2-[(4-pyridinylmethyl)amino]-1-propanol hydrochloride)

• Product Name: 2-methyl-2-[(4-pyridinylmethyl)amino]-1-propanol hydrochloride
• CAS No: 1158213-35-4
• MF: C₁₀H₁₇ClN₂O
• MW: 216.707781553268
• MDL: MFCD07105564
• CID: 4573932
• Update Time: 2025-05-19

2-methyl-2-[(4-pyridinylmethyl)amino]-1-propanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[(4-pyridinylmethyl)amino]-1-propanol hydrochloride

• MDL： MFCD07105564
• Inchi： 1S/C10H16N2O.ClH/c1-10(2,8-13)12-7-9-3-5-11-6-4-9;/h3-6,12-13H,7-8H2,1-2H3;1H
• InChI Key： KBWAZAANXVFKKQ-UHFFFAOYSA-N
• SMILES： C(O)C(C)(NCC1C=CN=CC=1)C.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on 2-methyl-2-[(4-pyridinylmethyl)amino]-1-propanol hydrochloride

Research Briefing on 2-methyl-2-[(4-pyridinylmethyl)amino]-1-propanol hydrochloride (CAS: 1158213-35-4)

The compound 2-methyl-2-[(4-pyridinylmethyl)amino]-1-propanol hydrochloride (CAS: 1158213-35-4) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical applications.

Recent studies have highlighted the structural uniqueness of 2-methyl-2-[(4-pyridinylmethyl)amino]-1-propanol hydrochloride, which features a pyridinylmethylamino group attached to a propanol backbone. This configuration is believed to contribute to its bioactivity, particularly in modulating specific biochemical pathways. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure, providing insights into its interaction with biological targets.

In vitro and in vivo experiments have demonstrated that this compound exhibits promising pharmacological properties. For instance, it has shown efficacy in inhibiting certain enzymes involved in inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry reported that 2-methyl-2-[(4-pyridinylmethyl)amino]-1-propanol hydrochloride effectively reduced neuroinflammation in animal models, suggesting its potential as a therapeutic agent for conditions like Alzheimer's disease.

Further investigations into the compound's mechanism of action have revealed its ability to interact with specific receptors and signaling pathways. Molecular docking studies have identified potential binding sites, which could facilitate the design of more potent derivatives. Additionally, pharmacokinetic studies have indicated favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability.

The synthesis of 2-methyl-2-[(4-pyridinylmethyl)amino]-1-propanol hydrochloride has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, as reported in a 2022 article in Organic Process Research & Development. These advancements are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

Despite these promising findings, challenges remain. For example, the compound's solubility and bioavailability need further improvement to meet the requirements for oral administration. Researchers are exploring various formulation strategies, including the use of nanoparticles and prodrug approaches, to address these limitations.

In conclusion, 2-methyl-2-[(4-pyridinylmethyl)amino]-1-propanol hydrochloride (CAS: 1158213-35-4) represents a promising candidate for drug development, with potential applications in treating inflammatory and neurodegenerative diseases. Ongoing research is expected to provide deeper insights into its therapeutic potential and pave the way for clinical trials. This briefing underscores the importance of continued investment in the study of this compound to unlock its full pharmacological benefits.